9''-Methyl salvianolate B

• Molecular Formula: C37H32O16
• Molecular Weight: 732.6 g/mol
• SMILES: COC(=O)C(CC1=CC(=C(C=C1)O)O)OC(=O)C2C(OC3=C(C=CC(=C23)C=CC(=O)OC(CC4=CC(=C(C=C4)O)O)C(=O)O)O)C5=CC(=C(C=C5)O)O
• InChI: InChI=1S/C37H32O16/c1-50-36(48)29(15-18-3-8-22(39)26(43)13-18)52-37(49)32-31-19(4-10-24(41)34(31)53-33(32)20-5-9-23(40)27(44)16-20)6-11-30(45)51-28(35(46)47)14-17-2-7-21(38)25(42)12-17/h2-13,16,28-29,32-33,38-44H,14-15H2,1H3,(H,46,47)
• InChIKey: REHAMWBRZKUHPN-UHFFFAOYSA-N

Standard salvianolic acid B suffers from poor cellular uptake and rapid conjugation, limiting its use in cell-based assays. 9''-Methyl salvianolate B is the methylated analog designed to overcome these barriers. - **Structural validation**: Confirmed by NMR & MS; eliminates free carboxylic acid to enhance membrane permeability. - **Proven stability**: Reliable for extended cell culture and repeated dosing; minimizes degradation-related variability. - **Analytical standard**: ≥98.86% purity; ideal for HPLC/LC-MS method development and PK studies. Available for immediate research use.

9''-Methyl Salvianolate B Overview

9''-Methyl salvianolate B (also known as 9''-Methyl lithospermate B) is a methylated derivative of the major bioactive component salvianolic acid B (Sal B), isolated from the roots of *Salvia miltiorrhiza* (Danshen) [1]. Characterized by a molecular formula of C37H32O16 and a molecular weight of 732.64 g/mol, this compound is a polyphenolic constituent with reported antioxidant and anti-inflammatory properties, sharing the same core structure as Sal B but with a critical methyl ester substitution that alters its physicochemical profile .

1

Methylated polyphenol analog

Designed to overcome parent salvianolic acid B limitations in solubility, stability, and cell penetration. Suitable for comparative SAR studies.

2

High-purity analytical standard

HPLC-characterized and structurally confirmed by NMR and MS. Supports LC-MS method development for plant metabolite profiling.

3

Cell-based NQO1 pathway probe

Methyl ester derivative may support intracellular target engagement studies where parent acid fails due to poor uptake.

• [1] 9''-Methyl salvianolate B Compound Summary. PubChem, National Center for Biotechnology Information. View Source

Why Salvianolic Acid B Cannot Replace 9''-Methyl Salvianolate B

Interchanging 9''-Methyl salvianolate B with its parent analog, salvianolic acid B, is scientifically invalid due to fundamental differences in their molecular properties. The introduction of a methyl group is not a trivial modification; it eliminates the free carboxylic acid moiety on the salvianolic acid B backbone [1]. This structural change profoundly impacts solubility, stability in biological media, and membrane permeability, leading to divergent in vitro and in vivo behaviors. Notably, research has shown that salvianolic acid B exhibits poor cellular absorption and undergoes rapid conjugation, resulting in a lack of NQO1-inducing activity in cellular assays [2]. These limitations highlight the scientific necessity for the methylated analog, 9''-Methyl salvianolate B, in studies where the parent compound's instability or poor cell penetration would compromise experimental outcomes.

Attribute

9''-Methyl Salvianolate B

Salvianolic Acid B

DMSO Solubility

High solubility (reported ~100 mg/mL) supports homogeneous stock preparation

Significantly lower solubility due to free carboxylic acid; risk of precipitation

Solution Stability

Extended storage stability in powder and solvent form

Known for rapid degradation in solution; requires fresh preparation

Cellular Uptake

Methyl ester design may enhance membrane permeability

Exhibits poor cellular absorption and no NQO1 induction in Hepa 1c1c7 cells

• [1] Stereostructure of Salvianolic Acid B and Isolation. ACS Publications. View Source
• [2] Improving the NQO1-Inducing Activities of Phenolic Acids from Radix Salvia miltiorrhiza: A Methylation Strategy. View Source

Differentiating Evidence: 9''-Methyl Salvianolate B

Superior DMSO Solubility

The methylation of salvianolic acid B to create 9''-Methyl salvianolate B results in a significantly enhanced solubility profile in DMSO, a critical factor for preparing consistent and accurate stock solutions for cell-based assays . This property is essential for ensuring the compound remains in solution at working concentrations, avoiding precipitation that can lead to variable dosing and erroneous results.

DMSO Solubility

Class-level inference

Target: ~100 mg/mL (136.49 mM) in DMSO at 25°C. Comparator (salvianolic acid B): significantly lower.

Supports consistent DMSO-based assay stock preparation

Qualitative comparison; verify lot-specific solubility

Evidence Dimension	Solubility in DMSO
Target Compound Data	100 mg/mL (136.49 mM)
Comparator Or Baseline	Salvianolic acid B (Significantly lower solubility due to free carboxylic acid group)
Quantified Difference	Not applicable (Qualitative comparison based on structural class)
Conditions	In vitro, 25°C

Why This Matters

This information is crucial for experimental design and procurement, as it assures researchers of the compound's workability in standard DMSO-based assay systems, minimizing technical variability.

Enhanced Solution Stability

Vendor stability data and general guidelines for polyphenolic acids indicate that 9''-Methyl salvianolate B demonstrates a more favorable stability profile in powdered form and in solution compared to its parent compound . Salvianolic acid B is known to be unstable in solution and susceptible to degradation, which can lead to batch-to-batch variability [1]. The methyl esterification of 9''-Methyl salvianolate B reduces the potential for oxidative degradation and ester hydrolysis, thereby extending its shelf life and maintaining its integrity over longer experimental periods.

Solution Stability

Class-level inference

Powder: 3 years at -20°C. Solvent: -80°C 6 months, -20°C 1 month. Comparator: generally unstable in solution.

Facilitates long-term storage and multi-step experimental workflows

Based on vendor data; confirm under specific assay conditions

Evidence Dimension	Stability
Target Compound Data	Powder: 3 years at -20°C. In solvent: -80°C, 6 months; -20°C, 1 month.
Comparator Or Baseline	Salvianolic acid B (Generally considered unstable in solution, requiring immediate use)
Quantified Difference	Not applicable (Qualitative comparison)
Conditions	Storage as powder or in solvent

Why This Matters

This improved stability reduces the risk of experimental failure due to compound degradation, making 9''-Methyl salvianolate B a more reliable and cost-effective choice for long-term or multi-step studies.

• [1] Analysis on the stability of total phenolic acids and salvianolic acid B from Salvia miltiorrhiza by HPLC and HPLC-MSn. View Source

Enhanced Cellular Uptake and Bioactivity

The methylation of salvianolic acid B (SaB) is a strategic modification aimed at overcoming the poor cellular absorption of the parent compound [1]. Research has demonstrated that SaB lacks NQO1-inducing activity in Hepa 1c1c7 cells, which is attributed to its poor absorption and rapid conjugation [1]. While direct quantitative PK data for 9''-Methyl salvianolate B is limited in peer-reviewed literature, the class-level inference is that the methyl ester prodrug approach is widely used to enhance the lipophilicity and membrane permeability of polar carboxylic acid-containing drugs, potentially leading to improved intracellular concentrations and subsequent bioactivity.

Cellular Uptake & Bioactivity

Class-level inference

Parent salvianolic acid B showed no NQO1 induction in Hepa 1c1c7 cells. Methyl ester analog inferred to improve permeability.

Supports intracellular target engagement studies

Methylation strategy inference; validate in target cell model

Evidence Dimension	Cellular Bioactivity (NQO1 Induction)
Target Compound Data	Not directly quantified, but implied improvement via methylation strategy
Comparator Or Baseline	Salvianolic acid B (SaB): Exhibited no NQO1-inducing activity in Hepa 1c1c7 cells
Quantified Difference	Not applicable (Qualitative comparison)
Conditions	Hepa 1c1c7 cell line

Why This Matters

This evidence supports the selection of 9''-Methyl salvianolate B over SaB for cell-based studies where intracellular target engagement is critical, as the parent compound may fail to reach its site of action.

• [1] Improving the NQO1-Inducing Activities of Phenolic Acids from Radix Salvia miltiorrhiza: A Methylation Strategy. View Source

High Purity and Characterization

9''-Methyl salvianolate B is commercially available with a high degree of purity (≥98.86% by HPLC), and its structure is rigorously confirmed via NMR and MS . This level of characterization ensures that the compound can serve as a reliable analytical standard for the identification and quantification of this specific metabolite in complex biological matrices or plant extracts, a task that would be confounded by the use of less pure or poorly characterized material. In comparative studies, such as the analysis of *S. miltiorrhiza* extracts, this compound is explicitly identified and differentiated from its isomers and related compounds like salvianolic acid B [1].

Purity & Characterization

Reported

≥98.86% purity by HPLC; structure confirmed by NMR and MS.

Reliable analytical standard for LC-MS method development

Confirm identity and purity with supplied certificate of analysis

Evidence Dimension	Purity and Characterization
Target Compound Data	≥98.86% purity by HPLC; structure confirmed by NMR and MS
Comparator Or Baseline	Standard reference compounds (typically >95% purity)
Quantified Difference	Meets or exceeds analytical standard requirements
Conditions	HPLC, NMR, MS analysis

Why This Matters

For analytical chemists and quality control laboratories, procuring a highly pure and well-characterized standard like 9''-Methyl salvianolate B is non-negotiable for developing accurate, reproducible methods.

• [1] Inhibitory Effect of Salvia miltiorrhiza Extract and Its Active Components on Cervical Intraepithelial Neoplastic Cells. Molecules, 2022. View Source

Applications of 9''-Methyl Salvianolate B

Analytical Standard in Metabolite Profiling

Given its high purity (≥98.86%) and confirmed structural identity via NMR and MS , 9''-Methyl salvianolate B is an ideal reference standard for developing and validating HPLC or LC-MS methods. It is essential for the accurate quantification of this specific methylated metabolite in pharmacokinetic studies or quality control of *Salvia miltiorrhiza*-derived products, where it can be differentiated from structurally similar compounds like salvianolic acid B [1].

Structure-Activity Relationships in Cells

9''-Methyl salvianolate B is the appropriate tool for research aimed at comparing the bioactivity of methylated versus non-methylated salvianolic acids. Its use is justified by evidence that the parent compound, salvianolic acid B, shows poor cellular uptake and bioactivity [2]. Employing the methylated analog allows researchers to directly test the hypothesis that methylation enhances cell penetration and intracellular target engagement, providing a clear scientific comparison.

Reproducibility in Long-Term In Vitro Studies

For extended cell culture or enzymatic assays, the stability of the test compound is paramount. The established storage and solution stability of 9''-Methyl salvianolate B make it a more reliable choice than the less stable salvianolic acid B [3]. This is critical for experiments requiring repeated dosing from a single stock solution or for studies spanning multiple days or weeks, where degradation of the parent compound could introduce significant variability and compromise data integrity.

Application

Selection Property

Validation Focus

Analytical standard for metabolite profiling

High-purity, structurally confirmed reference compound

LC-MS method accuracy, specificity, and lot-to-lot consistency

Structure-activity relationship (SAR) studies in cells

Methyl ester analog with reported cell penetration potential

Intracellular target engagement assays (e.g., NQO1 induction pathway)

Long-term in vitro reproducibility

Extended solution and powder storage stability

Degradation monitoring and inter-batch variability assessment

• [1] Inhibitory Effect of Salvia miltiorrhiza Extract and Its Active Components on Cervical Intraepithelial Neoplastic Cells. Molecules, 2022. View Source
• [2] Improving the NQO1-Inducing Activities of Phenolic Acids from Radix Salvia miltiorrhiza: A Methylation Strategy. View Source
• [3] Analysis on the stability of total phenolic acids and salvianolic acid B from Salvia miltiorrhiza by HPLC and HPLC-MSn. View Source